Cas no 2138549-77-4 (2-[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine)

• Product Name: 2-[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine
• CAS No: 2138549-77-4
• MF: C₁₄H₂₁N₃O₄S
• MW: 327.399242162704
• CID: 6487043
• PubChem ID: 165494077
• Update Time: 2025-10-22

2-[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138549-77-4
• 2-[3-methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine
• EN300-1167570
• 2-[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine

• Inchi： 1S/C14H21N3O4S/c1-11-3-2-10-16(14(11)8-9-15)22(20,21)13-6-4-12(5-7-13)17(18)19/h4-7,11,14H,2-3,8-10,15H2,1H3
• InChI Key： YRLVQYJGHGYYPO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCC(C)C1CCN)(=O)=O

Computed Properties

• Exact Mass: 327.12527733g/mol
• Monoisotopic Mass: 327.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Additional information on 2-[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine

Introduction to 2-[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine (CAS No. 2138549-77-4)

2-[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine (CAS No. 2138549-77-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a convergence of advanced synthetic methodologies and pharmacological exploration. The presence of a piperidine core appended with a methyl group and a 4-nitrobenzenesulfonyl moiety, alongside an ethanamine side chain, endows it with unique chemical and biological properties that make it a promising candidate for further research and development.

The molecular architecture of this compound is critical in determining its interaction with biological targets. The piperidine ring, a common pharmacophore in drug discovery, contributes to its solubility and metabolic stability, while the nitro group in the benzenesulfonyl moiety introduces electrophilicity, enhancing its reactivity in various biochemical pathways. These features are particularly relevant in the context of modern drug design, where modulating specific interactions at the molecular level is key to achieving therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurotransmitter systems, particularly those involving serotonin, dopamine, and other key neurotransmitters. The structural motif of 2-[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine aligns well with this trend, as it incorporates elements known to interact with these systems. Preliminary studies have suggested that derivatives of this compound may exhibit potential as scaffolds for drugs targeting neurological disorders such as depression, anxiety, and Parkinson's disease.

The synthetic pathway for this compound involves multi-step organic reactions, including sulfonylation, alkylation, and piperidine ring formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. The ability to synthesize complex molecules like this one underscores the progress in synthetic chemistry, enabling the creation of novel entities for pharmacological investigation.

One of the most intriguing aspects of 2-[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine is its potential role in modulating enzyme activity. The nitrobenzenesulfonyl group, in particular, has been shown to interact with various enzymes by serving as a hydrogen bond acceptor or participating in electrostatic interactions. This property makes it an attractive moiety for designing inhibitors or enhancers of enzyme function. For instance, studies have explored its interaction with monoamine oxidase (MAO) inhibitors, which are crucial in treating neurodegenerative diseases.

The compound's potential application extends beyond neurological disorders. Research has also hinted at its utility in addressing inflammatory conditions by modulating immune responses. The presence of multiple functional groups allows for diverse modifications, enabling chemists to tailor the molecule for specific biological activities. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine interacts with biological targets. Molecular docking studies have been conducted to predict binding affinities and identify potential binding sites on proteins relevant to neurological and inflammatory diseases. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries, thereby accelerating the drug discovery process.

The chemical stability of this compound under various conditions is another area of interest. Studies have evaluated its behavior under physiological pH ranges and temperatures to assess its suitability for formulation into drug products. Additionally, the compound's metabolic fate has been investigated using mass spectrometry techniques to understand how it is processed within biological systems. Such information is vital for predicting side effects and optimizing dosing regimens.

In conclusion,2-[3-Methyl-1-(4-nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine (CAS No. 2138549-77-4) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological potential. Its unique combination of structural features positions it as a valuable tool for further exploration in drug discovery. As research continues to uncover new applications for this compound, it holds promise for contributing to the development of innovative therapies targeting neurological and inflammatory diseases.